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Compound of Interest

Compound Name: But-2-yn-1-ylglycine

Cat. No.: B13508968 Get Quote

But-2-yn-1-ylglycine: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of But-2-yn-1-ylglycine, a non-

proteinogenic amino acid. Due to the limited availability of experimental data in publicly

accessible literature, this document combines established information with plausible scientific

extrapolations for properties and synthesis. This guide is intended to serve as a foundational

resource for researchers and professionals in the fields of medicinal chemistry, pharmacology,

and drug development.

Chemical Structure and Identification
But-2-yn-1-ylglycine, systematically named 2-((but-2-yn-1-yl)amino)acetic acid, is a derivative

of glycine where a but-2-yn-1-yl group is attached to the nitrogen atom. The presence of the

alkyne functional group makes it a potentially valuable building block in organic synthesis and a

candidate for various biochemical applications, including its use as a chemical probe or a

precursor for more complex molecules.

Below is the chemical structure of But-2-yn-1-ylglycine:

Caption: Chemical structure of But-2-yn-1-ylglycine.
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Detailed experimental data for But-2-yn-1-ylglycine is not widely available. The hydrochloride

salt of this compound is cataloged, providing some basic information. Other properties are

estimated based on its structure and data from analogous compounds.

Property Value Source/Method

CAS Number
2624128-89-6 (for

hydrochloride salt)
[1]

Molecular Formula
C6H9NO2 (free acid)

C6H10ClNO2 (HCl salt)
[1]

Molecular Weight
127.14 g/mol (free acid)

163.60 g/mol (HCl salt)
[1]

Appearance
Expected to be a solid at room

temperature.
Inferred

Solubility

Expected to be soluble in

water and polar organic

solvents.

Inferred

Melting Point Not reported. -

Boiling Point Not reported. -

pKa (α-carboxyl) Estimated to be around 2-3. Inferred

pKa (α-amino) Estimated to be around 9-10. Inferred

Synthesis and Experimental Protocols
A specific, peer-reviewed synthesis protocol for But-2-yn-1-ylglycine is not readily found in the

literature. However, a plausible synthetic route would involve the N-alkylation of a glycine ester

with a suitable but-2-ynyl halide, followed by hydrolysis of the ester.

A potential synthetic workflow is outlined below:
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Plausible Synthetic Pathway for But-2-yn-1-ylglycine

Starting Materials

Reaction Step

Intermediate

Final Step

Product

Glycine ethyl ester

N-Alkylation
(e.g., K2CO3, CH3CN, reflux)

1-bromo-2-butyne

Ethyl 2-((but-2-yn-1-yl)amino)acetate

Ester Hydrolysis
(e.g., LiOH, THF/H2O)

But-2-yn-1-ylglycine

Click to download full resolution via product page

Caption: A proposed two-step synthesis of But-2-yn-1-ylglycine.
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General Experimental Protocol for N-Alkylation and
Hydrolysis:

N-Alkylation:

To a solution of glycine ethyl ester hydrochloride in a suitable solvent (e.g., acetonitrile),

add a base such as potassium carbonate or triethylamine to neutralize the hydrochloride

and deprotonate the amine.

Add 1-bromo-2-butyne to the reaction mixture.

Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography

(TLC) or liquid chromatography-mass spectrometry (LC-MS).

Upon completion, cool the reaction, filter off any inorganic salts, and concentrate the

filtrate under reduced pressure.

Purify the crude product, ethyl 2-((but-2-yn-1-yl)amino)acetate, by column

chromatography.

Ester Hydrolysis:

Dissolve the purified intermediate in a mixture of tetrahydrofuran (THF) and water.

Add an aqueous solution of a base, such as lithium hydroxide or sodium hydroxide.

Stir the reaction at room temperature and monitor by TLC or LC-MS until the starting

material is consumed.

Neutralize the reaction mixture with an acid (e.g., HCl) to the isoelectric point of the amino

acid to precipitate the product.

Collect the solid product by filtration, wash with cold water, and dry under vacuum to yield

But-2-yn-1-ylglycine.

Biological Activity and Applications
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There is a lack of specific studies on the biological activity of But-2-yn-1-ylglycine itself.

However, related propargylglycine derivatives are known to act as enzyme inhibitors. The

presence of the butynyl group suggests potential for this compound to be used in "click

chemistry" reactions, a powerful tool for bioconjugation and drug discovery. Further research is

required to elucidate the specific biological roles and potential therapeutic applications of But-
2-yn-1-ylglycine.

Spectroscopic Data
No specific spectroscopic data (NMR, IR, Mass Spectrometry) for But-2-yn-1-ylglycine has

been identified in the public domain. Researchers synthesizing this compound would need to

perform these analyses for full characterization.

Conclusion
But-2-yn-1-ylglycine is a molecule with potential for further investigation, particularly in the

areas of synthetic chemistry and as a tool for chemical biology. This guide provides a summary

of the currently available information and outlines a plausible route for its synthesis. It is hoped

that this document will serve as a useful starting point for researchers interested in exploring

the properties and applications of this and related compounds. Further experimental work is

necessary to fully characterize its chemical and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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